Cas no 2036044-77-4 (Porcn-IN-1)

• Product Name: Porcn-IN-1
• CAS No: 2036044-77-4
• MF: C₂₅H₁₉FN₄O
• MW: 410.442968606949
• CID: 4634285
• Update Time: 2025-05-22

Porcn-IN-1 Chemical and Physical Properties

Names and Identifiers

• Porcn-IN-1
• Porcupine-IN-1
• BCP30141
• BDBM50197277
• AK00779576
• J3.568.978H
• N-((3-fluoro-2'-methyl-[2,4'-bipyridin]-5-yl)methyl)-9H-carbazole-2-carboxamide
• N-((3-Fluoro-2'-methyl[2,4'-bipyridin]-5-yl)methyl)-9H-carbazole-2-carboxamide
• N-((3-Fluoro-2a?methyl[2,4a?bipyridin]-5-yl)methyl)-9H-carbazole-2-carboxamide
• N-(3-Fluoro-2'-methyl-2,4'-bipyridine-5-ylmethyl)-9H-carbazole-2-carboxamide

• Inchi： 1S/C25H19FN4O/c1-15-10-17(8-9-27-15)24-21(26)11-16(13-28-24)14-29-25(31)18-6-7-20-19-4-2-3-5-22(19)30-23(20)12-18/h2-13,30H,14H2,1H3,(H,29,31)
• InChI Key： GOMFFTZBKYVUOE-UHFFFAOYSA-N
• SMILES： FC1C(C2C=CN=C(C)C=2)=NC=C(C=1)CNC(C1C=CC2C3C=CC=CC=3NC=2C=1)=O

Computed Properties

• Exact Mass: 410.15428940 g/mol
• Monoisotopic Mass: 410.15428940 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.7
• Molecular Weight: 410.4

Porcn-IN-1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Porcn-IN-1

Porcn-IN-1: A Comprehensive Overview of CAS No 2036044-77-4

Porcn-IN-1, identified by the CAS registry number 2036044-77-4, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to as Porcn-IN-1, is a small molecule that has been extensively studied for its role in various biological processes and its potential therapeutic applications.

The name Porcn-IN-1 is derived from its target protein, Porcupine (Porcn), which plays a critical role in the Wnt signaling pathway. This pathway is essential for embryonic development, tissue homeostasis, and disease progression, particularly in cancer. The compound's ability to inhibit Porcupine makes it a valuable tool in understanding and potentially treating diseases associated with dysregulated Wnt signaling.

Recent studies have highlighted the importance of Porcn-IN-1 in preclinical models of cancer. For instance, research published in the journal Nature Communications demonstrated that Porcn-IN-1 effectively inhibits Wnt signaling in colorectal cancer cells, leading to reduced tumor growth and metastasis. These findings underscore the compound's potential as a novel therapeutic agent in oncology.

In addition to its role in cancer research, Porcn-IN-1 has also been investigated for its effects on other diseases, such as Alzheimer's disease and inflammatory disorders. A study conducted by researchers at the University of California, San Francisco, revealed that Porcn-IN-1 modulates neuroinflammation by inhibiting the activation of microglia, a key player in neurodegenerative diseases.

The chemical structure of CAS No 2036044-77-4 is characterized by a unique arrangement of functional groups that contribute to its biological activity. Its molecular formula and molecular weight have been well-documented, providing researchers with a solid foundation for further structural modifications and optimization studies.

One of the most promising aspects of Porcn-IN-1 is its selectivity for Porcupine over other proteins involved in similar pathways. This selectivity reduces off-target effects and enhances its therapeutic potential. However, further research is needed to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical trials.

The discovery and development of compounds like CAS No 2036044-77-4 represent a significant advancement in the field of medicinal chemistry. By targeting key proteins involved in disease pathways, researchers are paving the way for more effective and personalized treatments.

In conclusion, Porcn-IN-1 (CAS No 2036044-77-4) is a compound with immense potential in both research and therapeutic applications. Its ability to inhibit Porcupine and modulate Wnt signaling makes it a valuable tool in understanding complex biological processes and developing innovative treatments for various diseases.